Cas no 1509629-46-2 (5-(trifluoromethyl)furan-2-carboximidamide)
5-(trifluoromethyl)furan-2-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- 5-(trifluoromethyl)furan-2-carboximidamide
- EN300-1976379
- 1509629-46-2
-
- Inchi: 1S/C6H5F3N2O/c7-6(8,9)4-2-1-3(12-4)5(10)11/h1-2H,(H3,10,11)
- InChI Key: MSRSFXBRGVLCTR-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C(=N)N)O1)(F)F
Computed Properties
- Exact Mass: 178.03539727g/mol
- Monoisotopic Mass: 178.03539727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63Ų
5-(trifluoromethyl)furan-2-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1976379-0.05g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1976379-0.1g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1976379-0.25g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1976379-0.5g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1976379-1.0g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 1g |
$1686.0 | 2023-05-31 | ||
| Enamine | EN300-1976379-2.5g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1976379-5.0g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 5g |
$4890.0 | 2023-05-31 | ||
| Enamine | EN300-1976379-10.0g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 10g |
$7250.0 | 2023-05-31 | ||
| Enamine | EN300-1976379-1g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1976379-5g |
5-(trifluoromethyl)furan-2-carboximidamide |
1509629-46-2 | 5g |
$2650.0 | 2023-09-16 |
5-(trifluoromethyl)furan-2-carboximidamide Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 5-(trifluoromethyl)furan-2-carboximidamide
Comprehensive Overview of 5-(Trifluoromethyl)furan-2-carboximidamide (CAS No. 1509629-46-2)
In the realm of organic chemistry and pharmaceutical research, 5-(trifluoromethyl)furan-2-carboximidamide (CAS No. 1509629-46-2) has emerged as a compound of significant interest. This molecule, characterized by its trifluoromethyl group and furan ring, is widely studied for its potential applications in medicinal chemistry and agrochemical development. Researchers are particularly intrigued by its unique structural features, which contribute to its reactivity and binding properties.
The carboximidamide moiety in 5-(trifluoromethyl)furan-2-carboximidamide is a key functional group that enables diverse chemical transformations. This makes the compound a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel heterocyclic compounds, which are often explored for their biological activities. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, traits highly sought after in drug design.
One of the trending topics in chemical research is the exploration of fluorinated compounds, and 5-(trifluoromethyl)furan-2-carboximidamide fits perfectly into this category. Fluorination is a common strategy to improve the pharmacokinetic properties of drug candidates, and this compound's trifluoromethyl substitution aligns with current industry trends. Researchers are also investigating its potential as a building block for small-molecule inhibitors, which are crucial in targeting specific enzymes or receptors in therapeutic applications.
From an industrial perspective, the demand for high-purity chemical intermediates like 5-(trifluoromethyl)furan-2-carboximidamide is on the rise. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly incorporating this compound into their portfolios. Its versatility and compatibility with various reaction conditions make it a preferred choice for multi-step synthetic routes.
Another area of interest is the compound's potential role in agrochemical innovation. The furan ring and trifluoromethyl group are structural motifs often found in pesticides and herbicides. As the agricultural sector seeks more efficient and environmentally friendly solutions, 5-(trifluoromethyl)furan-2-carboximidamide could play a pivotal role in the development of next-generation crop protection agents.
In summary, 5-(trifluoromethyl)furan-2-carboximidamide (CAS No. 1509629-46-2) is a compound with broad applicability across multiple scientific disciplines. Its unique structural attributes and reactivity profile make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities, this molecule is poised to remain at the forefront of chemical innovation.
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